1-(ethoxymethyl)-4-iodo-1H-imidazole
Overview
Description
1-(ethoxymethyl)-4-iodo-1H-imidazole is a chemical compound with the molecular formula C7H10IN3O. It is a heterocyclic organic compound that contains an imidazole ring and an iodine atom. This compound has been used in scientific research for various purposes, including as a precursor for the synthesis of other compounds and as a tool for studying biological processes.
Scientific Research Applications
Asymmetric Synthesis
1-(Ethoxymethyl)-4-iodo-1H-imidazole plays a role in the asymmetric synthesis of biologically active compounds. A method employing palladium(0)-catalyzed coupling of 1-(ethoxymethyl)-4-iodoimidazole to functionalized vinylstannanes or alkynylstannanes introduces a C-4 imidazole four-carbon side chain in the synthesis of 2-acetyl-4(5)-(1,2,3,4-tetrahydroxybutyl)imidazoles (Cliff & Pyne, 1997).
Photoinduced Electron Transfer (PET) Chemosensors
This compound contributes to the development of PET chemosensors. A novel PET-based diimidazole luminophore, synthesized using 1-(ethoxymethyl)-4-iodo-1H-imidazole, exhibits fluorescence upon binding metal ions, particularly Zn(II) ions. This bisimidazol PET sensor demonstrates a 900-fold enhancement in luminescence upon binding Zn(II), owing to the stabilization of the pi-orbitals of the imidazole rings (Salman et al., 2006).
Metal-Halogen Exchange Reactions
In metal-halogen exchange reactions, 1-(Ethoxymethyl)-4-iodo-1H-imidazole is used to prepare derivatives like 1-ethoxymethyl-2-phenylthioimidazol-5-yl-lithium. These compounds are useful in reactions with carbon dioxide and other organic compounds to synthesize a variety of sulfur-containing molecules (Iddon & Lim, 1983).
Corrosion Inhibition
1-(Ethoxymethyl)-4-iodo-1H-imidazole is a constituent in the synthesis of novel ionic liquids, which act as corrosion inhibitors for stainless steel in acidic solutions. These ionic liquids demonstrate excellent inhibition even at low concentrations, impacting both cathodic and anodic processes (El-Katori et al., 2021).
properties
IUPAC Name |
1-(ethoxymethyl)-4-iodoimidazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9IN2O/c1-2-10-5-9-3-6(7)8-4-9/h3-4H,2,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULXNXDWSOSVTCF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCN1C=C(N=C1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9IN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(ethoxymethyl)-4-iodo-1H-imidazole | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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